3-Chloro-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-5-(trifluoromethyl)-2-pyridinamine
Overview
Description
3-Chloro-N-methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-5-(trifluoromethyl)-2-pyridinamine is a useful research compound. Its molecular formula is C13H16ClF3N2O and its molecular weight is 308.73 g/mol. The purity is usually 95%.
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Scientific Research Applications
Corrosion Inhibition:
- A study by Dandia, Gupta, Singh, & Quraishi (2013) explored the synthesis of pyrazolopyridine derivatives for use as corrosion inhibitors for mild steel in acidic environments. This research demonstrates the potential of pyridine derivatives in industrial applications, particularly in protecting metals from corrosion.
Catalysis in Chemical Reactions:
- Barrio, Esteruelas, & Oñate (2004) [https://consensus.app/papers/activation-csp2−h-reduction-bonds-osmiumhexahydride-barrio/448df0319b155bdabe79e3d3f92320bc/?utm_source=chatgpt] investigated the reaction of 2-vinylpyridine with an osmium-hexahydride complex, revealing its catalytic potential in activating C(sp2)−H bonds and reducing CE (E = CH, N) bonds. This study highlights the role of pyridine derivatives in facilitating complex chemical transformations.
Synthesis of Heterocyclic Compounds:
- Bloxham & Dell (1993) [https://consensus.app/papers/functionalised-ynamines-heterodiels–alder-approach-bloxham/bf945cc8d09159b496fcce45bc5cb645/?utm_source=chatgpt] explored the use of functionalized ynamines in the synthesis of dihydronaphtho[1,2-b]pyrans and indeno[1,2-b]pyrans, indicating the importance of pyridine derivatives in the synthesis of complex organic molecules.
Development of Pharmaceuticals:
- Verhoest et al. (2012) [https://consensus.app/papers/design-discovery-verhoest/70fb04f378b85df6adfc66da29fe4362/?utm_source=chatgpt] discussed the discovery of a selective brain penetrant PDE9A inhibitor, highlighting the use of pyridine derivatives in the development of novel pharmaceuticals for cognitive disorders.
Materials Science:
- Cheng, Tang, & Ma (2013) [https://consensus.app/papers/highly-fecl3catalyzed-cyclization-βsulfonamidoallenes-cheng/9f0f60c4525e5a65a5b33c4343abd411/?utm_source=chatgpt] developed a FeCl3-catalyzed cyclization reaction for the synthesis of certain pyridines, demonstrating the application of pyridine derivatives in materials science for creating specific molecular structures.
properties
IUPAC Name |
3-chloro-N-methyl-N-(oxan-4-ylmethyl)-5-(trifluoromethyl)pyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16ClF3N2O/c1-19(8-9-2-4-20-5-3-9)12-11(14)6-10(7-18-12)13(15,16)17/h6-7,9H,2-5,8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPROCLVEFOAPRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCOCC1)C2=C(C=C(C=N2)C(F)(F)F)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16ClF3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701122474 |
Source
|
| Record name | 3-Chloro-N-methyl-N-[(tetrahydro-2H-pyran-4-yl)methyl]-5-(trifluoromethyl)-2-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701122474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.73 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1220028-09-0 |
Source
|
| Record name | 3-Chloro-N-methyl-N-[(tetrahydro-2H-pyran-4-yl)methyl]-5-(trifluoromethyl)-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1220028-09-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Chloro-N-methyl-N-[(tetrahydro-2H-pyran-4-yl)methyl]-5-(trifluoromethyl)-2-pyridinamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701122474 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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